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An In-depth Technical Guide to the Safe Handling of Hydrogen Fluoride-Pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydrogen fluoride-pyridine (HF-Pyridine), also known as Olah's Reagent or pyridinium

poly(hydrogen fluoride), is a complex of hydrogen fluoride and pyridine, typically with a

composition of ~70% HF and ~30% pyridine.[1][2] It serves as a versatile and convenient form

of anhydrous hydrogen fluoride, widely used in organic synthesis as a potent fluorinating agent.

[1][3][4] Its applications include the preparation of β-fluoroamines from amino alcohols, the

fluorination of acetylenes, and the conversion of carboxylic acids to acyl fluorides.[3]

Despite its utility, HF-Pyridine is an extremely hazardous and acutely toxic substance that

demands rigorous safety protocols and specialized handling procedures. Exposure can be

fatal, and its effects can be deceptively delayed.[5][6][7] This guide provides a comprehensive

overview of the necessary precautions, emergency procedures, and handling protocols to

ensure the safety of laboratory personnel.

Hazard Identification and Quantitative Data
HF-Pyridine is classified as acutely toxic, corrosive, and a serious health hazard. It can be fatal

if swallowed, inhaled, or absorbed through the skin.[2][7][8] The primary danger stems from the

hydrogen fluoride component. The fluoride ion readily penetrates the skin, causing deep tissue
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destruction and decalcification of bones.[6] Systemic fluoride poisoning disrupts calcium

metabolism, which can lead to cardiac arrest.[6] Unlike other acids, the pain from an HF burn

may be delayed for several hours, especially with lower concentrations, leading to more severe

injury due to delayed treatment.[5]

Physical and Chemical Properties
The physical properties of HF-Pyridine are summarized below.

Property Value Citations

CAS Number 32001-55-1 / 62778-11-4 [1][3]

Molecular Formula C₅H₆FN [1][9]

Molecular Weight 99.11 g/mol [1][3][9]

Appearance
Transparent, light yellow to

light brown liquid
[1]

Density ~1.1 g/mL at 20 °C [1][2]

Boiling Point 50 °C at 1 mmHg [1]

Melting Point -41.6 °C [1]

Storage Temperature -20 °C is recommended [2][10]

Toxicity Data
The toxicity data for the individual components, hydrogen fluoride and pyridine, are critical for

understanding the reagent's hazard profile.
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Substance Route Species
Value (LD50 /
LC50)

Citations

Pyridine Oral Rat
891 - 1580

mg/kg
[11][12]

Dermal Rabbit 1121 mg/kg [12]

Inhalation Rat
~9000 ppm (1

hour)
[11][13]

Hydrogen

Fluoride
Inhalation Human

50 ppm (30-60

min) may be fatal
[14]

Inhalation Rat
1276 ppm (1

hour)
[14]

Occupational Exposure Limits (OELs)
Strict adherence to established exposure limits for the components is mandatory.
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Substance Agency Limit Type Value Citations

Hydrogen

Fluoride
OSHA PEL (8-hr TWA) 3 ppm [14][15]

Cal/OSHA PEL (8-hr TWA) 0.4 ppm [5]

NIOSH REL (10-hr TWA) 3 ppm [14][15]

NIOSH
REL (15-min

Ceiling)
6 ppm [14][15]

ACGIH TLV (Ceiling) 2 ppm [15]

NIOSH IDLH 30 ppm [5][14][15]

Pyridine OSHA PEL (8-hr TWA) 5 ppm [16]

NIOSH REL (TWA) 5 ppm [16]

ACGIH TLV (TWA) 5 ppm [16]

NIOSH IDLH 1000 ppm [16]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended

Exposure Limit; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life or Health.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to protection, starting with engineering controls and supplemented by

rigorous PPE use, is essential.

Engineering Controls
Fume Hood: All work with HF-Pyridine must be conducted in a properly functioning chemical

fume hood.[6][17][18]

Safety Stations: A safety shower and eyewash station must be immediately accessible

(within 10 seconds of travel).[5] The stations must be tested regularly.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.cdc.gov/niosh/idlh/7664393.html
https://nj.gov/health/eoh/rtkweb/documents/fs/3759.pdf
https://www.dir.ca.gov/dosh/dosh_publications/Hydrogen-Flouride-fs.pdf
https://www.cdc.gov/niosh/idlh/7664393.html
https://nj.gov/health/eoh/rtkweb/documents/fs/3759.pdf
https://www.cdc.gov/niosh/idlh/7664393.html
https://nj.gov/health/eoh/rtkweb/documents/fs/3759.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3759.pdf
https://www.dir.ca.gov/dosh/dosh_publications/Hydrogen-Flouride-fs.pdf
https://www.cdc.gov/niosh/idlh/7664393.html
https://nj.gov/health/eoh/rtkweb/documents/fs/3759.pdf
https://www.cdc.gov/niosh/idlh/110861.html
https://www.cdc.gov/niosh/idlh/110861.html
https://www.cdc.gov/niosh/idlh/110861.html
https://www.cdc.gov/niosh/idlh/110861.html
https://www.benchchem.com/product/b8457038?utm_src=pdf-body
https://www2.chemistry.msu.edu/faculty/huang/_SOP/Standard%20Operating%20Procedures%202017.pdf
https://ull.tju.edu.cn/education/manual/HF.pdf
https://policies.uq.edu.au/document/view-current.php?id=447
https://www.dir.ca.gov/dosh/dosh_publications/Hydrogen-Flouride-fs.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8457038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.[19]

Personal Protective Equipment (PPE)
The use of correct PPE is non-negotiable. Standard laboratory attire (long pants, closed-toe

shoes) is a prerequisite.[20][21]
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Body Part Required PPE
Specifications and
Best Practices

Citations

Body
Chemical-Resistant

Apron & Lab Coat

A neoprene or PVC

apron must be worn

over a long-sleeved

lab coat.

[22][23][24]

Hands Double Gloves

Outer Glove: Heavy-

duty neoprene, butyl,

or Viton rubber. Inner

Glove: Nitrile. Inspect

gloves for holes

before use and

change them

frequently, especially

after any suspected

contact.

[20][22][23][24][25]

Eyes/Face
Goggles & Face

Shield

Chemical splash

goggles must be worn

in combination with a

full-face shield.

Standard safety

glasses are

inadequate.

[18][20][24]

Respiratory
Respirator (as

needed)

A respirator with an

acid-gas filter may be

required based on a

risk assessment,

especially if there is a

potential to exceed

exposure limits.

[18][26][27]

Standard Operating Procedures
Pre-Use Safety Workflow
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A systematic check before every experiment is crucial for preventing accidents. The following

workflow outlines the minimum preparatory steps.
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Preparation Phase

Execution Phase

Complete HF-Specific Training

Read & Understand SOP and SDS

Inform Lab Personnel of Work

Verify Fume Hood, Shower & Eyewash Function

Prepare & Inspect All Required PPE

Confirm Location of Spill Kit & Calcium Gluconate

Don Full PPE

Post Warning Sign at Hood

Begin Experiment (Never Work Alone)
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Skin Contact Eye Contact Inhalation

Ingestion

EXPOSURE OCCURS

IMMEDIATELY flush with water for 5+ minutes IMMEDIATELY flush at eyewash for 15+ minutes Move victim to fresh air immediately

DO NOT induce vomitingRemove all contaminated clothing & jewelry under water

Apply 2.5% Calcium Gluconate Gel continuously
(Assisting person MUST wear HF-rated gloves)

SEEK IMMEDIATE PROFESSIONAL
MEDICAL ATTENTION

Hold eyelids open; remove contacts if possible

Irrigate with 1% sterile Calcium Gluconate solution if available
Give water, milk, or chewable

calcium carbonate tablets if conscious

Spill Occurs

Spill >100 mL OR
Outside Fume Hood?

EVACUATE AREA IMMEDIATELY

Yes

Don extra PPE (apron, double gloves, face shield)

No

Alert personnel and restrict access

Call Emergency Services (911)
& EHS Office

Contain spill with absorbent pads

Cover & neutralize with Calcium Carbonate
or Sodium Bicarbonate

DO NOT USE
silica, sand, or kitty litter

Collect residue in a labeled polyethylene waste container

Decontaminate area with bicarbonate solution
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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